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Compound of Interest

Compound Name: Ko-947

Cat. No.: B15623293 Get Quote

This document provides crucial safety protocols and logistical information for the handling and

disposal of Ko-947, a potent and selective inhibitor of ERK1/2 kinases. The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure a safe laboratory environment.

Compound Data Summary
Ko-947 is a small molecule inhibitor with potential applications in cancer research, specifically

targeting the MAPK pathway.[1][2][3] Below is a summary of its key quantitative data.

Property Value Source

CAS Number 1695533-89-1 [1]

Molecular Formula C21H17N5O [1]

Molecular Weight 355.39 g/mol [1]

Appearance White crystalline powder [4]

Storage (Powder) -20°C for up to 2 years [1]

Storage (in DMSO)

-80°C for up to 6 months,

-20°C for up to 1 month

(protect from light)

[2]
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Personal Protective Equipment (PPE)
Due to the potent nature of Ko-947 and the lack of comprehensive toxicological data, stringent

adherence to PPE protocols is mandatory.[4] The toxicological properties of Ko-947 have not

been thoroughly investigated.[4]

Hand Protection: Wear nitrile rubber gloves with a minimum layer thickness of 0.11 mm.

Always use the proper glove removal technique to avoid skin contact. Dispose of

contaminated gloves after use.[4]

Eye Protection: Use chemical safety goggles or a face shield.

Respiratory Protection: When handling the powder form or if dust generation is possible, a

P1 filter respirator is required. Ensure that maintenance and testing of respiratory protective

devices are carried out according to the manufacturer's instructions.[4]

Body Protection: Wear a lab coat. Ensure it is regularly cleaned and maintained.

Experimental Protocol: Preparation of Ko-947 Stock
Solution
This protocol outlines the steps for preparing a stock solution of Ko-947 for in vitro

experiments.

Pre-Handling:

Ensure all necessary PPE is worn correctly.

Work within a certified chemical fume hood.

Have a chemical spill kit readily accessible.

Weighing the Compound:

Carefully weigh the desired amount of Ko-947 powder using a calibrated analytical

balance.

Avoid generating dust. Use a spatula to gently transfer the powder.
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Solubilization:

Add the appropriate volume of dimethyl sulfoxide (DMSO) to the weighed powder to

achieve the desired stock concentration.

Vortex briefly to fully dissolve the compound.

Storage of Stock Solution:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[2]

Protect the solution from light.[2]

Operational and Disposal Plan
Spill Management:

Minor Spill: In case of a small spill, cover the area with an absorbent material, and then clean

the area with a suitable solvent.

Major Spill: For a large spill, evacuate the area and follow emergency procedures.

Disposal:

Waste material must be disposed of in accordance with national and local regulations.[4]

Do not mix with other waste. Leave chemicals in their original containers.[4]

Handle uncleaned containers as you would the product itself.[4]

Contaminated materials (e.g., gloves, pipette tips) should be placed in a sealed, labeled

hazardous waste container.

Workflow and Safety Diagram
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The following diagram illustrates the standard workflow for handling Ko-947, emphasizing

safety at each step.

Preparation Experimentation

Disposal

Receive & Log Compound Store at -20°C (Powder) Don PPE Work in Fume Hood Weigh Powder Dissolve in DMSO Aliquot Stock Solution Store at -80°C Retrieve Aliquot Prepare Working Solution Perform Experiment

Collect Liquid Waste

Collect Solid Waste

Dispose via HazWaste Protocol

Click to download full resolution via product page

Caption: Workflow for safe handling of Ko-947 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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